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Compound Name: Fulvestrant 17-beta-D-Glucuronide
CAS No.: 261506-28-9
Cat. No.: B133349
Get Quote
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Fulvestrant is a steroidal estrogen receptor (ER) antagonist used in the treatment of hormone
receptor (HR)-positive metastatic breast cancer.[1] Its unique mechanism of action involves not
only blocking the ER but also promoting its degradation, leading to a profound anti-estrogenic
effect.[2][3] Unlike oral anti-estrogens, Fulvestrant's low oral bioavailability necessitates its
administration as a long-acting intramuscular injection.[4][5]

The in vivo fate of Fulvestrant is governed by extensive metabolism, primarily occurring in the
liver. The biotransformation pathways are analogous to those of endogenous steroids and
include oxidation, aromatic hydroxylation, and, critically, conjugation with glucuronic acid and/or
sulfate at the 3 and 17 positions of the steroid nucleus.[1][5] One of the identified metabolites is
Fulvestrant 17-beta-D-Glucuronide. While glucuronidation at the 3-hydroxyl position is
reported to be the predominant pathway, the 17-glucuronide still represents a significant
metabolic fate.[6] Understanding the solubility and stability of this metabolite is crucial for
comprehensive pharmacokinetic modeling, metabolite identification in preclinical and clinical
samples, and assessing its potential biological activity or role as a biomarker.

Physicochemical and Structural Characteristics
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Fulvestrant 17-beta-D-Glucuronide is formed by the enzymatic conjugation of a glucuronic
acid moiety to the 17-hydroxyl group of the parent Fulvestrant molecule. This transformation
significantly alters the physicochemical properties of the compound.

Structural Representation:

Note: The above DOT script is a conceptual representation. For an accurate chemical
structure, please refer to chemical databases.

Key Physicochemical Properties:

Property Value | Description Source

Molecular Formula C3sHs5F509S [71[8]

Molecular Weight 782.89 g/mol [7]

Appearance White Solid [7]

Purity (Typical) 295% [7]
Store at -20°C under inert

Storage [7]
atmosphere

The addition of the highly polar glucuronic acid group, with its carboxyl and multiple hydroxyl
functionalities, drastically increases the hydrophilicity of the molecule compared to the parent
Fulvestrant, which is known for its high lipophilicity and extremely low agueous solubility.[5][9]

Solubility Profile of Fulvestrant 17-beta-D-
Glucuronide

Direct quantitative solubility data for Fulvestrant 17-beta-D-Glucuronide is not extensively
published in peer-reviewed literature. The available information is qualitative, primarily from
commercial suppliers.

Known Solubility:

o DMSO: Slightly Soluble[7]
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e Methanol: Slightly Soluble[7]

Projected Solubility & Causality: The glucuronidation process is a primary mechanism for
increasing the water solubility of drugs to facilitate their excretion. Therefore, it is expected that
Fulvestrant 17-beta-D-Glucuronide will exhibit significantly higher aqueous solubility than
Fulvestrant. However, the large, lipophilic steroid core will still limit its overall solubility in
agueous media.

The solubility is expected to be pH-dependent due to the ionizable carboxylic acid group on the
glucuronide moiety (pKa ~3.2). At pH values above its pKa, the carboxylate form will
predominate, leading to enhanced solubility in aqueous buffers. Conversely, at acidic pH, the
non-ionized form will be more prevalent, likely reducing aqueous solubility.

Experimental Protocol: Determining Aqueous and
Organic Solubility

This protocol outlines a robust shake-flask method (OECD Guideline 105) to quantitatively
determine the solubility of Fulvestrant 17-beta-D-Glucuronide.

Objective: To determine the saturation solubility in various solvent systems.
Materials:

e Fulvestrant 17-beta-D-Glucuronide (=95% purity)

o Type | (ultrapure) water

e pH buffers (e.g., pH 2.0, 4.5, 7.4, 9.0)

e Organic solvents: DMSO, Methanol, Ethanol, Acetonitrile

 Vials, orbital shaker, temperature-controlled incubator

» Validated analytical method (e.g., HPLC-UV or LC-MS/MS)

Methodology:
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e Preparation: Add an excess amount of Fulvestrant 17-beta-D-Glucuronide to a series of
vials, ensuring a visible amount of undissolved solid remains at the end of the experiment.

e Solvent Addition: Add a precise volume (e.g., 1 mL) of each test solvent/buffer to the
respective vials.

» Equilibration: Seal the vials and place them on an orbital shaker in a temperature-controlled
environment (e.g., 25°C and 37°C) for a preliminary period of 24 hours. A subsequent 48-
hour sample should be taken to confirm equilibrium has been reached (i.e., concentrations
are within 5% of each other).

o Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess
solid settle. Alternatively, centrifuge the samples at high speed (e.g., 14,000 rpm for 15
minutes) to pellet the undissolved solid.

o Sampling and Dilution: Carefully withdraw an aliquot from the supernatant. Immediately
dilute the aliquot with a suitable mobile phase or solvent to prevent precipitation and to bring
the concentration within the calibrated range of the analytical method.

e Quantification: Analyze the diluted samples using a validated HPLC or LC-MS/MS method to
determine the concentration.

 Calculation: Calculate the solubility (e.g., in mg/mL or pg/mL) by accounting for the dilution
factor.

Self-Validating System: The protocol's trustworthiness is enhanced by ensuring a solid phase
remains, confirming saturation, and by taking multiple time points to verify that equilibrium has
been achieved. The use of a validated, stability-indicating analytical method is paramount.

Stability Profile of Fulvestrant 17-beta-D-
Glucuronide

The stability of Fulvestrant 17-beta-D-Glucuronide is a critical parameter, influencing its
shelf-life as a reference standard and its integrity in biological samples. The two primary points
of instability are the glucuronide linkage and the parent drug's core structure, particularly the
sulfoxide group.
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Projected Degradation Pathways

e Hydrolysis of the Glucuronide Linkage: The O-glucuronide bond is susceptible to both acidic
and enzymatic hydrolysis (by B-glucuronidases), which would release the parent Fulvestrant.
This is a critical consideration for in vitro and in vivo studies. Alkaline conditions are generally
more favorable for the stability of ether glucuronides.

» Oxidation of the Sulfoxide: The sulfoxide moiety on the alkyl side chain of Fulvestrant is a
known site of oxidation, potentially forming a sulfone metabolite.[S] This pathway is likely
retained in the glucuronide conjugate.

o Degradation of the Steroid Core: The steroid nucleus itself may be subject to degradation
under harsh conditions (e.g., strong acid/base, high heat), although it is generally stable.

Workflow for Stability Assessment:
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Fig 2: A logical workflow for assessing the stability of Fulvestrant 17-3-D-Glucuronide under

forced degradation conditions.

Experimental Protocol: Forced Degradation Study

This protocol is designed to identify potential degradation products and establish the intrinsic
stability of the molecule, in line with ICH guidelines.[10][11][12]

Objective: To evaluate the stability of Fulvestrant 17-beta-D-Glucuronide under various

stress conditions.

Materials:
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e Fulvestrant 17-beta-D-Glucuronide solution (e.g., 100 pg/mL in a suitable co-solvent/water
mixture)

e Hydrochloric acid (HCI), Sodium hydroxide (NaOH), Hydrogen peroxide (H202)
o Temperature-controlled ovens/water baths

» Photostability chamber

» Validated stability-indicating HPLC-UV/MS method

Methodology:

o Acid Hydrolysis: Mix the drug solution with an equal volume of 0.2 M HCI to achieve a final
concentration of 0.1 M HCI. Incubate at 60°C. Withdraw samples at appropriate time points
(e.g., 2, 8, 24 hours), neutralize with NaOH, and analyze.

e Base Hydrolysis: Mix the drug solution with an equal volume of 0.2 M NaOH to achieve a
final concentration of 0.1 M NaOH. Incubate at 60°C. Withdraw samples at time points,
neutralize with HCI, and analyze.

o Oxidative Degradation: Mix the drug solution with an equal volume of 6% H20:2 to achieve a
final concentration of 3% H202. Store at room temperature, protected from light. Withdraw
samples at time points and analyze.

o Thermal Degradation: Heat the drug solution at 80°C. Withdraw samples at time points, cool
to room temperature, and analyze. A solid-state thermal stress study should also be
performed on the powder.

» Photostability: Expose the drug solution to light providing an overall illumination of not less
than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt
hours/square meter (ICH Q1B). A dark control sample should be stored under the same
conditions. Analyze samples post-exposure.

e Analysis: All samples should be analyzed using a stability-indicating HPLC method, capable
of separating the intact drug from all major degradation products. A photodiode array (PDA)
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detector is crucial for assessing peak purity. LC-MS/MS should be used to identify the mass
of potential degradants to aid in structural elucidation.

Data Interpretation: The goal is to achieve 5-20% degradation of the active substance.[10] This
level of degradation is sufficient to demonstrate the method's separating power without leading
to secondary, irrelevant degradation products. A mass balance calculation should be performed
to account for all formed degradants relative to the loss of the parent compound.

Conclusion

Fulvestrant 17-beta-D-Glucuronide is a key metabolite whose physicochemical properties
are essential for a complete understanding of Fulvestrant's pharmacology. While direct,
guantitative data on its solubility and stability are sparse, this guide provides a framework
based on established chemical principles and the known behavior of its parent compound. The
projected pH-dependent aqueous solubility and susceptibility to hydrolytic and oxidative
degradation are key characteristics that warrant experimental investigation. The detailed
protocols provided herein offer a robust, self-validating system for researchers to generate the
necessary data to support drug development, bioanalytical method validation, and advanced
pharmacokinetic studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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